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Compound of Interest

Compound Name:
O1-(Dimethoxytrityl)hexaethylene

glycol

CAS No.: 123706-69-4

Cat. No.: B049413

Get Quote

Precision Engineering of Hydrophilic Spacers in Oligonucleotide Synthesis

Part 1: Executive Summary & Molecular Identity[1]
[2][3]
O1-(Dimethoxytrityl)hexaethylene glycol (DMT-HEG) is a critical intermediate in the

synthesis of modified oligonucleotides and bioconjugates.[1][2][3] Functioning primarily as a

hydrophilic spacer, it bridges the gap between functional moieties (such as a solid support or a

labeling group) and the active pharmaceutical ingredient (API).[1][2][3]

Its molecular weight—584.70 g/mol —is not merely a physical constant but a checkpoint for

quality control in high-throughput synthesis.[1][2][3] Unlike standard nucleosides, the flexibility

of the hexaethylene glycol backbone presents unique challenges in purification and

characterization.[1][2][3] This guide dissects the physicochemical properties, synthesis logic,

and quality assurance protocols required to handle DMT-HEG with pharmaceutical-grade

precision.[1][2][3]
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Physicochemical Profile[2][3][4]
Property Specification

Chemical Name O1-(4,4'-Dimethoxytrityl)hexaethylene glycol

Common Aliases
DMT-HEG, DMT-O-Hexaethylene glycol, 18-O-

Dimethoxytritylhexaethyleneglycol

CAS Number 123706-69-4

Molecular Formula C₃₃H₄₄O₉

Molecular Weight 584.70 Da

Appearance Colorless to pale yellow viscous oil

Solubility
Soluble in Dichloromethane (DCM), Acetonitrile

(ACN), Pyridine, Ethyl Acetate

Stability
Acid-labile (DMT group); Hygroscopic (HEG

chain)

Part 2: Structural Analysis & Molecular Weight
Calculation[1][2][3]
To validate the identity of DMT-HEG in a mass spectrometry workflow, one must understand

the fragmentation logic.[1][2][3] The molecule is a chimera of a lipophilic protecting group and a

hydrophilic polyether chain.[2][3]

Component Calculation
The molecular weight is derived from the condensation of Hexaethylene Glycol (HEG) and

Dimethoxytrityl Chloride (DMT-Cl), with the loss of HCl.[1][2][3]

Hexaethylene Glycol (C₁₂H₂₆O₇): 282.33 Da[1][3][4][5]

DMT Group (C₂₁H₁₉O₂): 303.37 Da (Radical mass)[1][3]

Calculation:
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[1][3]

Mass Spectrometry Signatures
In ESI-MS (Positive Mode), the parent ion

is rarely the base peak due to the lability of the DMT cation.[1][2][3]

Target Ion

: 607.7 Da (Dominant species in soft ionization)[1][3]

DMT Cation $[DMT]^+ $: 303.1 Da (Characteristic orange fragment, indicative of

detritylation)[1][3]

Part 3: Synthesis & Purification Protocol
Expert Insight: The synthesis of mono-protected glycols is governed by statistics.[1][2][3]

Reacting a diol with a protecting group 1:1 inevitably yields a mixture of unreacted diol (25%),

mono-protected product (50%), and bis-protected byproduct (25%).[1][2][3] To maximize the

yield of O1-DMT-HEG, we must shift this equilibrium.[1][2][3]

Reaction Engineering
Objective: Selectively protect one hydroxyl group.[2][3] Strategy: Use a high molar excess of

Hexaethylene Glycol (HEG).[3]

Protocol:
Preparation: Dry Hexaethylene glycol (3.0 eq) by co-evaporation with anhydrous pyridine

(2x) to remove trace water. Water competes with the hydroxyls for DMT-Cl.[1][2][3]

Solubilization: Dissolve dried HEG in anhydrous pyridine (0.2 M concentration).

Addition: Dissolve DMT-Cl (1.0 eq) in a minimal volume of pyridine. Add this solution

dropwise to the stirring HEG solution over 2 hours at 0°C.

Why? Slow addition keeps the concentration of DMT-Cl low relative to the excess HEG,

statistically favoring mono-protection.[1][2][3]
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Quenching: Once TLC indicates consumption of DMT-Cl, quench with Methanol (5 mL) to

scavenge any unreacted chloride.[1][2][3]

Workup & Purification (The "Trap")
Critical Warning: Silica gel is slightly acidic.[2][3] Standard chromatography will strip the DMT

group, turning your product back into starting material.[2][3]

Extraction: Dilute with DCM, wash with saturated NaHCO₃ (to remove pyridine salts) and

Brine. Dry over Na₂SO₄.[2][3]

Column Preparation: Slurry silica gel in Hexanes containing 1% Triethylamine (TEA) or

Pyridine.[2][3]

Mechanism:[1][2][3][6] The amine neutralizes the acidic sites on the silica surface.[1][2]

Elution: Run a gradient from 100% Hexanes → 50% Ethyl Acetate/Hexanes (with 1% TEA

constant).

Order of Elution: Bis-DMT-HEG (Fastest) → Mono-DMT-HEG (Product) → Unreacted

HEG (Slowest, often stays on column).[1][2][3]

Visualization: Synthesis Workflow

Start: Dry HEG
(3.0 eq)

Reaction:
Add DMT-Cl (1.0 eq)

in Pyridine (0°C)

Co-evap Quench:
Add MeOH

2-4 hrs Workup:
DCM Extraction
NaHCO3 Wash

Purification:
Silica Gel + 1% TEA

(Critical Step)

Final Product:
DMT-HEG

(Viscous Oil)
Yield ~60-70%

Byproduct:
Bis-DMT-HEG

Fast eluting

Click to download full resolution via product page

Caption: Optimized workflow for mono-protection of hexaethylene glycol, highlighting the critical

neutralization of silica gel.
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Part 4: Quality Control & Self-Validating Systems[1]
[2][3]
A self-validating protocol relies on orthogonal checks.[1][2][3] Do not proceed to

phosphoramidite synthesis until these criteria are met.

The "Orange Acid" Test (TLC)
Method: Spot the product on a TLC plate. Expose to HCl vapor or dip in mild acid.

Result: Instant bright orange coloration.[2][3]

Validation: If the spot remains colorless or faint, the DMT group has been lost (likely during

column purification).[1][2][3]

NMR Validation (¹H NMR in CDCl₃)
Chemical Shift (δ) Multiplicity Integration Assignment

7.20 - 7.40 Multiplet 9H Trityl Aromatic Protons

6.80 - 6.85 Doublet 4H
Methoxyphenyl

Protons

3.79 Singlet 6H
-OCH₃ (DMT

Methoxy)

3.50 - 3.75 Multiplet ~24H
-OCH₂CH₂O- (HEG

Backbone)

2.50 - 3.00 Broad Singlet 1H
-OH (Terminal

Hydroxyl)

Causality Check: The integration ratio of the Aromatic protons (13H total) to the Methoxy

protons (6H) must be roughly 2.1:1. A deviation suggests contamination with Bis-DMT (ratio

remains same, but HEG integration drops relative to aromatics) or free HEG.[1][2][3]

Logic Diagram: QC Decision Tree
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TLC: Orange
with Acid?

MS: Peak at
607 Da (Na+)?

Yes

FAIL:
Detritylation Occurred.

Check Silica pH.

No

NMR: Aromatic/HEG
Ratio Correct?

Yes No (Only 282 Da)

PASS:
Proceed to

Amidite Synthesis

Yes

FAIL:
Bis-DMT Contamination.

Repurify.

No

Click to download full resolution via product page

Caption: Decision matrix for validating O1-(Dimethoxytrityl)hexaethylene glycol integrity

prior to downstream application.

Part 5: Applications in Drug Development[1][2][3]
The "Spacer 18" Equivalent
In oligonucleotide therapeutics, steric hindrance can prevent enzymes (like nucleases or

polymerases) from accessing the terminal bases.[1][2][3] DMT-HEG provides a flexible, 18-

atom hydrophilic arm (approx. 20 Å length) that distances the active sequence from:

Solid Supports: Improving synthesis quality of the 3'-end.
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Conjugates: Reducing quenching in fluorescent probes or steric clash in cholesterol-siRNA

conjugates.

Conversion to Phosphoramidite
For automated synthesis, DMT-HEG is converted to its phosphoramidite form using 2-

cyanoethyl N,N-diisopropylchlorophosphoramidite.[1][2][3]

Target MW (Amidite): ~784.9 Da.[3][7]

Usage: Dissolved in Acetonitrile at 0.1M, coupled for 6-10 minutes (longer than standard

bases due to viscosity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=2615-15-8
https://www.chemicalbook.com/synthesis/hexaethylene-glycol.htm
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://www.chemgenes.com/products.php?product=dmt-hexaethylene-glycol-phosphoramidite
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://www.benchchem.com/product/b049413/docs?utm_src=pdf-body#technical-guide-o1-dimethoxytrityl-hexaethylene-glycol
https://webbook.nist.gov/cgi/cbook.cgi?ID=2615-15-8
https://www.chemicalbook.com/synthesis/hexaethylene-glycol.htm
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://m.globalchemmall.com/o1-dimethoxytritylhexaethylene-glycol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4142513.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=2615-15-8
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://www.chemicalbook.com/synthesis/hexaethylene-glycol.htm
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://webbook.nist.gov/cgi/cbook.cgi?ID=2615-15-8
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://pdf.benchchem.com/15137/The_Gatekeeper_of_Oligonucleotide_Synthesis_A_Technical_Guide_to_the_DMT_Protecting_Group_in_Phosphoramidite_Chemistry.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=2615-15-8
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://pubchem.ncbi.nlm.nih.gov/compound/O1-_Dimethoxytrityl_tetraethylene-glycol
https://www.chemicalbook.com/synthesis/hexaethylene-glycol.htm
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://pubchem.ncbi.nlm.nih.gov/compound/O1-_Dimethoxytrityl_tetraethylene-glycol
https://webbook.nist.gov/cgi/cbook.cgi?ID=2615-15-8
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://pubchem.ncbi.nlm.nih.gov/compound/O1-_Dimethoxytrityl_tetraethylene-glycol
https://www.chemicalbook.com/synthesis/hexaethylene-glycol.htm
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://www.ajchem-a.com/article_194207_9d472fef51908fd1a28729b5fa7f7c23.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=2615-15-8
https://en.wikipedia.org/wiki/Dimethoxytrityl
https://www.benchchem.com/product/b049413?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Hexaethylene glycol [webbook.nist.gov]

2. Hexaethylene glycol synthesis - chemicalbook [chemicalbook.com]

3. Dimethoxytrityl - Wikipedia [en.wikipedia.org]

4. Hexaethylene glycol Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]

5. Hexaethylene Glycol | C12H26O7 | CID 17472 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. DMT Hexaethylene Glycol phosphoramidite | ChemGenes Products [chemgenes.com]

8. m.globalchemmall.com [m.globalchemmall.com]

9. O1-(DIMETHOXYTRITYL)HEXAETHYLENE GLYCOL | 123706-69-4 [chemicalbook.com]

10. O1-(Dimethoxytrityl)tetraethylene glycol | C29H36O7 | CID 22633851 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. ajchem-a.com [ajchem-a.com]

To cite this document: BenchChem. [Technical Guide: O1-(Dimethoxytrityl)hexaethylene
Glycol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049413/docs#technical-guide-o1-dimethoxytrityl-
hexaethylene-glycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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